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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet einen detaillierten Uberblick tiber die Loslichkeit von
Polyvinylbutyral (PVB) in verschiedenen organischen Losungsmitteln. Das Verstandnis der
Ldslichkeitseigenschaften von PVB ist flir eine Vielzahl von Anwendungen entscheidend, von
der Formulierung von Lacken und Klebstoffen bis hin zur Entwicklung von
Wirkstoffabgabesystemen.

Einleitung

Polyvinylbutyral ist ein thermoplastisches Harz, das durch die Reaktion von Polyvinylalkohol
mit Butyraldehyd hergestellt wird.[1][2] Die resultierende Polymerstruktur enthalt Butyral-,
Acetyl- und Hydroxylgruppen. Das Verhéltnis dieser funktionellen Gruppen, insbesondere der
Acetalisierungsgrad, bestimmt maf3geblich die physikalischen und chemischen Eigenschaften
des Polymers, einschliel3lich seiner Loslichkeit.[1][3] PVB ist bekannt fur seine hervorragende
Haftung, Zahigkeit und filmbildenden Eigenschaften.[1][4]

Faktoren, die die Ldslichkeit von PVB beeinflussen

Die Ldslichkeit von PVB wird von mehreren Faktoren beeinflusst:

o Acetalisierungsgrad: Dies ist der wichtigste Faktor.[1][3] Ein hoher Acetalisierungsgrad fuhrt
zu einer besseren Ldslichkeit in unpolaren Losungsmitteln, wahrend ein niedriger
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Acetalisierungsgrad (und damit ein hoherer Anteil an freien Hydroxylgruppen) die Ldslichkeit
in polaren Lésungsmitteln wie Alkoholen beglnstigt.[1][2]

o Molekulargewicht: PVB-Typen mit niedrigerem Molekulargewicht weisen tendenziell eine
hohere Ldslichkeit und eine niedrigere Viskositat in Loésung auf.[3]

o Losungsmitteltyp: PVB ist in einer Vielzahl von organischen Losungsmitteln 16slich, darunter
Alkohole, Ketone und Ester.[5] In aromatischen Kohlenwasserstoffen ist es oft nur teilweise
I6slich und in aliphatischen Kohlenwasserstoffen unldslich.[5]

e Losungsmittelgemische: Die Verwendung von Losungsmittelgemischen, wie z. B. Ethanol
und Toluol, kann die Viskositat der Losung senken.[3][5]

o Temperatur: Eine Erh6hung der Temperatur kann die Losungsgeschwindigkeit erh6hen.[3]

o Wassergehalt: Ein geringer Wassergehalt (bis zu 10 %) in alkoholischen Losungen kann die
Viskositat beeinflussen.[3] Ein Wassergehalt von 2 bis 3 Gew.-% kann die
Wasserstoffbriickenbindungsstérke von Alkohollésungsmitteln erh6hen und die Ldslichkeit
von PVB unterstiutzen.[5]

Quantitative Loslichkeitsdaten

Die Loslichkeit von PVB in verschiedenen organischen Loésungsmitteln ist in der folgenden
Tabelle zusammengefasst. Die Daten sind qualitativer Natur, da exakte quantitative Werte stark
vom spezifischen PVB-Typ (Acetalisierungsgrad, Molekulargewicht) und den
Umgebungsbedingungen abhangen.
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Lésungsmittelklass

Lésungsmittelbeis

Loslichkeit von

. Anmerkungen
e piel PVB
Methanol kann bei
Methanol, Ethanol, n-
hohem
Propanol, ) o
Alkohole Léslich Acetalisierungsgrad
Isopropanol, n- ) ] )
weniger wirksam sein.
Butanol
[41[5]
Die Ldslichkeit nimmt
Aceton, _ o _ _
Léslich bis teilweise mit steigendem
Ketone Methylethylketon o -
[6slich Acetalisierungsgrad
(MEK)
zu.[5][6]
Die Loslichkeit nimmt
L&slich bis teilweise mit steigendem
Ester Ethylacetat ] o
l6slich Acetalisierungsgrad
zu.[5][6]
Glykolether Cellosolve Loslich [5]
Wird oft in
Aromatische o ) Mischungen mit
Toluol, Xylol Teilweise l6slich

Kohlenwasserstoffe

Alkoholen verwendet.

[3](5]

Aliphatische )
Hexan, Heptan Unlaslich [5]
Kohlenwasserstoffe
PVB mit sehr
niedrigem

Wasser

Unldslich

Acetalisierungsgrad
kann wasserlgslich
sein.[1][2][3]

Experimentelle Protokolle zur Bestimmung der

Loslichkeit
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Zur Bestimmung der Loslichkeit und der Loslichkeitsparameter von PVB werden verschiedene
Methoden eingesetzt.

Turbidimetrische Titration

Bei dieser Methode wird ein Nichtlésungsmittel langsam zu einer Polymerldsung gegeben, bis
eine Trubung auftritt. Der Punkt, an dem die Tribung einsetzt, liefert Informationen tber die
Loslichkeit des Polymers. Diese Methode wird zur Bestimmung der Hansen-
Loslichkeitsparameter verwendet.[7][8]

Methodik:
o Herstellung einer verdinnten PVB-LAsung in einem guten Lésungsmittel.
o Titration dieser Losung mit einem Nichtlésungsmittel unter konstantem Ruhren.

» Kontinuierliche Messung der Tribung der Losung mit einem Turbidimeter oder
Spektrophotometer.

o Der Punkt, an dem eine signifikante Zunahme der Tribung beobachtet wird, ist der Endpunkt
der Titration.

 Die fir die Ausfallung des Polymers erforderliche Menge an Nichtlosungsmittel wird
aufgezeichnet.

» Die Hansen-Loslichkeitsparameter kdnnen dann aus den Daten mehrerer Titrationen mit
verschiedenen Nichtldsungsmitteln berechnet werden.

Messung der intrinsischen Viskositat

Die intrinsische Viskositat einer Polymerlosung steht in Beziehung zur Wechselwirkung
zwischen Polymer und Lésungsmittel. Eine hdhere intrinsische Viskositat deutet auf eine
starkere Polymer-Losungsmittel-Wechselwirkung und damit auf eine bessere Loslichkeit hin.[8]

Methodik:

o Herstellung einer Reihe von PVB-L&sungen unterschiedlicher Konzentration in dem zu
untersuchenden Losungsmittel.
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e Messung der Viskositat jeder Losung bei einer konstanten Temperatur mit einem
Viskosimeter (z. B. Ubbelohde-Viskosimeter).

e Berechnung der relativen und spezifischen Viskositat fur jede Konzentration.

o Extrapolation der reduzierten Viskositat (spezifische Viskositat/Konzentration) auf eine
Konzentration von Null, um die intrinsische Viskositat zu erhalten.

e Ein Vergleich der intrinsischen Viskositatswerte in verschiedenen Losungsmitteln gibt
Aufschluss Uber die relative Ldslichkeit.

Dynamische Dampfsorptionsanalyse (DVS)

Diese Methode misst die Menge an Losungsmitteldampf, die von einer Polymerprobe bei einer
bestimmten Temperatur und einem bestimmten Dampfdruck absorbiert wird. Sie ist besonders
nitzlich fur die Untersuchung der Wechselwirkung von PVB mit Wasserdampf.[9][10]

Methodik:
e Eine PVB-Probe wird in einer DVS-Apparatur platziert.

e Die Probe wird einem kontrollierten Fluss von Lésungsmitteldampf (oft in einem Tragergas
wie Stickstoff) ausgesetzt.

e Die Massenénderung der Probe aufgrund der Sorption des Losungsmittels wird tber die Zeit
gemessen.

e Die relative Luftfeuchtigkeit oder der Dampfdruck wird schrittweise erhoht, und die
Gleichgewichtssorptionsmasse wird bei jedem Schritt bestimmit.

o Die resultierende Sorptionsisotherme liefert quantitative Informationen tber die Léslichkeit
des Dampfes im Polymer.

Visualisierungen
Logische Beziehung: Einfluss des
Acetalisierungsgrades auf die Loslichkeit
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Abb. 1: Einfluss des Acetalisierungsgrades auf die Loslichkeit von PVB.
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Abb. 1: Einfluss des Acetalisierungsgrades auf die Loslichkeit von PVB

Click to download full resolution via product page

Experimenteller Arbeitsablauf: Bestimmung der

Loslichkeit
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Abb. 2: Allgemeiner Arbeitsablauf zur Bestimmung der Polymerldslichkeit
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Abb. 2: Allgemeiner Arbeitsablauf zur Bestimmung der Polymerldslichkeit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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